Cas no 2639466-22-9 (Ethyl 4-(methylamino)pent-2-enoate)

• Product Name: Ethyl 4-(methylamino)pent-2-enoate
• CAS No: 2639466-22-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5643288
• PubChem ID: 165903817
• Update Time: 2025-05-24

Ethyl 4-(methylamino)pent-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(methylamino)pent-2-enoate
• 2639466-22-9
• EN300-28228791
• Ethyl 4-(methylamino)pent-2-enoate

• Inchi： 1S/C8H15NO2/c1-4-11-8(10)6-5-7(2)9-3/h5-7,9H,4H2,1-3H3/b6-5+
• InChI Key： KZLLZBAXEHPLSQ-AATRIKPKSA-N
• SMILES： O(CC)C(/C=C/C(C)NC)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 4-(methylamino)pent-2-enoate

Ethyl 4-(methylamino)pent-2-enoate (CAS No. 2639466-22-9): A Comprehensive Overview in Modern Chemical Research

Ethyl 4-(methylamino)pent-2-enoate, a compound with the chemical identifier CAS No. 2639466-22-9, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its ethyl ester and amine functional groups, represents a promising candidate for various applications, particularly in the synthesis of bioactive molecules and the development of novel therapeutic agents.

The molecular structure of Ethyl 4-(methylamino)pent-2-enoate consists of a pent-2-enone backbone substituted with an ethyl ester group at the terminal carbon and a methylamino group at the fourth carbon position. This configuration imparts distinct reactivity and potential biological activity, making it a valuable intermediate in organic synthesis. The presence of both electrophilic and nucleophilic sites within its molecule allows for diverse chemical transformations, including condensation reactions, nucleophilic additions, and Michael additions, which are pivotal in constructing complex molecular architectures.

In recent years, Ethyl 4-(methylamino)pent-2-enoate has been explored in the context of drug discovery and development. Its structural features suggest potential utility in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory responses and metabolic disorders. The methylamino group, in particular, has been recognized for its ability to modulate protein-protein interactions, which is a critical aspect of many therapeutic strategies.

Moreover, the ethyl ester moiety provides a versatile handle for further functionalization, enabling the attachment of diverse pharmacophores through ester hydrolysis or transesterification reactions. This flexibility has been leveraged in the design of prodrugs, where Ethyl 4-(methylamino)pent-2-enoate serves as a precursor for more stable and bioavailable drug formulations. Such prodrugs can enhance drug delivery systems by improving solubility and reducing toxicity, thereby expanding their therapeutic potential.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 4-(methylamino)pent-2-enoate as a building block. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, have been employed to introduce aryl or heteroaryl groups into its structure. These modifications have led to the discovery of novel compounds with enhanced biological activities, including anti-cancer and anti-inflammatory properties. The ability to seamlessly integrate different functional groups into Ethyl 4-(methylamino)pent-2-enoate derivatives underscores its significance in medicinal chemistry.

The compound's reactivity also makes it a valuable tool in materials science applications. For example, it can be polymerized or incorporated into polymeric matrices to create materials with tailored mechanical and thermal properties. These materials find applications in coatings, adhesives, and specialty plastics where precise control over molecular architecture is essential. Additionally, Ethyl 4-(methylamino)pent-2-enoate has been investigated for its potential role in organic electronics, where its conjugated system contributes to charge transport properties in semiconducting materials.

From an environmental perspective, the sustainable production and utilization of Ethyl 4-(methylamino)pent-2-enoate are areas of growing interest. Green chemistry principles have been applied to develop more eco-friendly synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes using biodegradable solvents or renewable feedstocks have been explored to align with global efforts toward sustainable chemistry practices. These innovations not only enhance efficiency but also contribute to reducing the environmental footprint of chemical manufacturing.

In conclusion, Ethyl 4-(methylamino)pent-2-enoate (CAS No. 2639466-22-9) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features enable diverse chemical transformations and biological activities, making it a cornerstone in modern chemical research. As scientific understanding continues to evolve, Ethyl 4-(methylamino)pent-2-enoate is poised to play an increasingly pivotal role in advancing both therapeutic interventions and sustainable material solutions.